Cas no 1267398-97-9 (5-ethyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde)
5-ethyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-ethyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde
- 5-ethyl-1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde
- 1267398-97-9
- EN300-1610522
-
- Inchi: 1S/C12H12FN3O/c1-2-12-11(8-17)14-15-16(12)7-9-4-3-5-10(13)6-9/h3-6,8H,2,7H2,1H3
- InChI Key: SXVMINIOWZFLGD-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)CN1C(=C(C=O)N=N1)CC
Computed Properties
- Exact Mass: 233.09644018g/mol
- Monoisotopic Mass: 233.09644018g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 47.8Ų
5-ethyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1610522-0.05g |
5-ethyl-1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde |
1267398-97-9 | 0.05g |
$1368.0 | 2023-06-04 | ||
| Enamine | EN300-1610522-0.1g |
5-ethyl-1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde |
1267398-97-9 | 0.1g |
$1433.0 | 2023-06-04 | ||
| Enamine | EN300-1610522-0.25g |
5-ethyl-1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde |
1267398-97-9 | 0.25g |
$1498.0 | 2023-06-04 | ||
| Enamine | EN300-1610522-0.5g |
5-ethyl-1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde |
1267398-97-9 | 0.5g |
$1563.0 | 2023-06-04 | ||
| Enamine | EN300-1610522-1.0g |
5-ethyl-1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde |
1267398-97-9 | 1g |
$1629.0 | 2023-06-04 | ||
| Enamine | EN300-1610522-2.5g |
5-ethyl-1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde |
1267398-97-9 | 2.5g |
$3191.0 | 2023-06-04 | ||
| Enamine | EN300-1610522-5.0g |
5-ethyl-1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde |
1267398-97-9 | 5g |
$4722.0 | 2023-06-04 | ||
| Enamine | EN300-1610522-10.0g |
5-ethyl-1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde |
1267398-97-9 | 10g |
$7004.0 | 2023-06-04 | ||
| Enamine | EN300-1610522-50mg |
5-ethyl-1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde |
1267398-97-9 | 50mg |
$1368.0 | 2023-09-23 | ||
| Enamine | EN300-1610522-100mg |
5-ethyl-1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde |
1267398-97-9 | 100mg |
$1433.0 | 2023-09-23 |
5-ethyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 5-ethyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde
Introduction to 5-ethyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1267398-97-9)
5-ethyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde is a highly intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aldehyde, characterized by its unique structural framework, exhibits a promising potential in the development of novel therapeutic agents. The compound's molecular structure incorporates a triazole ring, a fluorophenyl group, and an aldehyde functional group, which collectively contribute to its diverse chemical reactivity and biological significance.
The CAS number 1267398-97-9 provides a unique identifier for this chemical entity, ensuring precise classification and referencing in scientific literature. The presence of the fluorine atom in the phenyl ring is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity in drug molecules. This feature makes 5-ethyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde a valuable scaffold for designing molecules with improved pharmacokinetic properties.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease-related pathways. The triazole core is well-documented for its role in medicinal chemistry due to its ability to form stable hydrogen bonds and interact with biological targets. The aldehyde moiety further extends the compound's utility as a synthetic intermediate, enabling further derivatization and functionalization to tailor specific biological activities.
One of the most compelling aspects of 5-ethyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde is its potential application in the field of oncology. Preliminary studies have suggested that triazole derivatives exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The fluorophenyl group, with its electron-withdrawing properties, may enhance the compound's interaction with these targets, leading to improved therapeutic efficacy. Furthermore, the aldehyde group provides a versatile handle for further chemical modifications, allowing researchers to optimize potency and selectivity.
Another area where this compound shows promise is in anti-inflammatory drug development. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. The structural features of 5-ethyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde suggest that it may modulate inflammatory pathways by interacting with key signaling molecules. Recent advances in computational chemistry have enabled the identification of novel molecular interactions, reinforcing the hypothesis that this compound could serve as a lead candidate for anti-inflammatory therapies.
The synthesis of 5-ethyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The introduction of the triazole ring typically employs cycloaddition reactions between azides and alkynes—a strategy that has become increasingly popular due to its efficiency and scalability. The subsequent functionalization at the aldehyde position further demonstrates the compound's synthetic flexibility.
In terms of pharmacological evaluation, 5-ethyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde has been subjected to various bioassays to assess its biological activity. Early findings indicate that it exhibits moderate activity against certain bacterial strains and may possess antifungal properties as well. These results are particularly encouraging given the growing concern over antimicrobial resistance worldwide. Additionally, structural analogs derived from this compound have shown promise in preclinical models for treating neurological disorders.
The role of computational modeling in drug discovery cannot be overstated. Advanced algorithms have been employed to predict the binding affinity of 5-ethyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde to target proteins. These simulations have provided valuable insights into how structural modifications can enhance potency and reduce off-target effects. Such computational approaches are integral to modern drug development pipelines, streamlining the process from initial discovery to clinical candidates.
Future research directions for 5-ethyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde include exploring its potential as an adjuvant therapy alongside existing treatments for chronic diseases. Its ability to modulate multiple biological pathways suggests that it could complement current therapeutic strategies by addressing unmet medical needs. Furthermore,the development of novel synthetic routes could reduce production costs and improve scalability,making this compound more accessible for clinical trials。
The integration of interdisciplinary approaches—combining organic chemistry,medicinal biology,and computational science—has revolutionized how new drugs are discovered and developed。The case of 5 - ethyl - 1 - ( 3 - fluorophenyl ) - methyl - 1 H - 1 , 2 , 3 - triazole - 4 - carbaldehyde exemplifies how innovative molecular design can lead to breakthroughs in human health。As research continues,this compound is poised to play a significant role in shaping future therapeutic landscapes。
1267398-97-9 (5-ethyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)